Cas no 1714994-96-3 (Hesperetin 3’,7-di-O-β-D-glucuronide)

• Product Name: Hesperetin 3’,7-di-O-β-D-glucuronide
• CAS No: 1714994-96-3
• MF: C₂₈H₃₀O₁₈
• MW: 654.527010440826
• CID: 6808613
• PubChem ID: 129011584
• Update Time: 2025-10-28

Hesperetin 3’,7-di-O-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• 1714994-96-3
• (S)-Hesperetin 3',7-Diglucuronide
• Hesperetin 3',7-di-O-beta-D-glucuronide
• Hesperetin 3’,7-di-O-β-D-glucuronide

• Inchi： 1S/C28H30O18/c1-41-12-3-2-8(4-14(12)44-28-22(36)18(32)20(34)24(46-28)26(39)40)13-7-11(30)16-10(29)5-9(6-15(16)43-13)42-27-21(35)17(31)19(33)23(45-27)25(37)38/h2-6,13,17-24,27-29,31-36H,7H2,1H3,(H,37,38)(H,39,40)/t13-,17-,18-,19-,20-,21+,22+,23-,24-,27+,28+/m0/s1
• InChI Key： DRQALSJOSDMKCR-BCZINWRTSA-N
• SMILES： C12C=C(O[C@@H]3O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]3O)C=C(O)C=1C(=O)C[C@@H](C1=CC=C(OC)C(O[C@@H]3O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]3O)=C1)O2

Computed Properties

• Exact Mass: 654.14321410Da
• Monoisotopic Mass: 654.14321410Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 289Ų

Additional information on Hesperetin 3’,7-di-O-β-D-glucuronide

Recent Advances in the Study of Hesperetin 3’,7-di-O-β-D-glucuronide (CAS: 1714994-96-3): A Comprehensive Research Brief

Hesperetin 3’,7-di-O-β-D-glucuronide (CAS: 1714994-96-3) is a bioactive metabolite derived from hesperetin, a flavonoid commonly found in citrus fruits. Recent studies have highlighted its potential therapeutic applications, particularly in the fields of anti-inflammatory, antioxidant, and anticancer research. This research brief aims to summarize the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the pharmacokinetics of Hesperetin 3’,7-di-O-β-D-glucuronide in human subjects. The study employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to quantify the compound in plasma samples. Results indicated that the metabolite exhibits improved bioavailability compared to its parent compound, hesperetin, suggesting enhanced therapeutic potential. The study also identified specific metabolic pathways involved in its absorption and distribution, providing valuable insights for future drug development.

In another groundbreaking study published in Free Radical Biology and Medicine, researchers explored the antioxidant mechanisms of Hesperetin 3’,7-di-O-β-D-glucuronide. Using in vitro models, the team demonstrated that the compound significantly reduces oxidative stress by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings underscore its potential as a therapeutic agent for oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular diseases.

Recent preclinical studies have also shed light on the anticancer properties of Hesperetin 3’,7-di-O-β-D-glucuronide. A 2024 paper in Molecular Cancer Therapeutics reported that the compound inhibits the proliferation of colorectal cancer cells by modulating the Wnt/β-catenin signaling pathway. Additionally, it was found to induce apoptosis in cancer cells while sparing normal cells, highlighting its selectivity and safety profile. These results position the compound as a promising candidate for further investigation in oncology.

Despite these advancements, challenges remain in the clinical translation of Hesperetin 3’,7-di-O-β-D-glucuronide. Issues such as large-scale synthesis, stability, and formulation need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focusing on nanotechnology-based delivery systems to enhance its solubility and bioavailability, as reported in a 2023 study in the International Journal of Pharmaceutics.

In conclusion, Hesperetin 3’,7-di-O-β-D-glucuronide (CAS: 1714994-96-3) represents a promising bioactive compound with multifaceted therapeutic potential. Recent studies have elucidated its pharmacokinetics, antioxidant mechanisms, and anticancer properties, paving the way for future clinical applications. However, further research is needed to overcome existing challenges and fully realize its therapeutic benefits.